Cas no 71016-13-2 (Methyl 3-cyanoisoxazole-4-carboxylate)

• Product Name: Methyl 3-cyanoisoxazole-4-carboxylate
• CAS No: 71016-13-2
• MF: C₆H₄N₂O₃
• MW: 152.10756111145
• CID: 874397
• Update Time: 2023-08-02

Methyl 3-cyanoisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid,3-cyano-,methylester(9CI)
• methyl 3-cyanoisoxazole-4-carboxylate
• Methyl 3-cyanoisoxazole-4-carboxylate

• Inchi： 1S/C6H4N2O3/c1-10-6(9)4-3-11-8-5(4)2-7/h3H,1H3
• InChI Key： ZZYYDDKYLMUCLQ-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)C(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 76.1